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Abstract
The imidazo[1,2-a]pyrimidine scaffold is a nitrogen-fused heterocyclic system of paramount

importance in modern medicinal chemistry. Structurally analogous to purines, this "privileged

scaffold" serves as the foundation for a multitude of compounds with a vast and diverse

pharmacological profile. Its rigid, planar structure and rich electronic properties make it an ideal

framework for interacting with a wide array of biological targets. This guide provides a

comprehensive exploration of the imidazo[1,2-a]pyrimidine core, detailing its synthesis,

chemical characteristics, extensive biological activities, and pivotal role in contemporary drug

discovery. We will delve into the mechanistic underpinnings of its therapeutic effects, from

anticancer and antimicrobial to anti-inflammatory and neurological applications, supported by

detailed experimental protocols and structure-activity relationship (SAR) analyses.

The Imidazo[1,2-a]pyrimidine Core: A Privileged
Scaffold
The imidazo[1,2-a]pyrimidine ring system is a bicyclic aromatic heterocycle composed of a

pyrimidine ring fused to an imidazole ring. This fusion results in a unique electronic architecture

that is key to its biological versatility. Its structural similarity to endogenous purines allows it to
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function as a bioisostere, interacting with enzymes and receptors that recognize purine-based

ligands.

This scaffold is not merely a synthetic curiosity; it is a core component of numerous clinically

evaluated and marketed drugs. For instance, compounds like divaplon, fasiplon, and taniplon

have been developed as anxiolytic and anticonvulsant agents, underscoring the therapeutic

relevance of this chemical class.[1][2][3] The inherent drug-like properties and synthetic

tractability of the imidazo[1,2-a]pyrimidine core have solidified its status as a cornerstone in the

development of novel therapeutic agents.[4][5]
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Imidazo[1,2-a]pyrimidine Core Structure
Key Properties
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Molecular Formula: C₆H₅N₃

Molecular Weight: 119.12 g/mol
Nitrogen-bridged heterocycle

Bioisostere of purines
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General Synthesis via Chichibabin Reaction

2-Aminopyrimidine

Cyclocondensation
(e.g., Reflux in Ethanol)

alpha-Haloketone

Imidazo[1,2-a]pyrimidine
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Key SAR Insights for Imidazo[1,2-a]pyrimidines

Modification Hotspots
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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